N-(3-pyridinylmethyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide

• Molecular Formula: C17H13F3N4OS2
• Molecular Weight: 410.4 g/mol
• IUPAC Name: N-(pyridin-3-ylmethyl)-2-[4-thiophen-2-yl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C17H13F3N4OS2/c18-17(19,20)14-7-12(13-4-2-6-26-13)23-16(24-14)27-10-15(25)22-9-11-3-1-5-21-8-11/h1-8H,9-10H2,(H,22,25)
• InChI Key: UWLMWJGJSWJXDB-UHFFFAOYSA-N
• SMILES: C1=CC(=CN=C1)CNC(=O)CSC2=NC(=CC(=N2)C(F)(F)F)C3=CC=CS3

Description

N-(3-pyridinylmethyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as PTP1B inhibitor, which is an enzyme that plays a crucial role in insulin signaling and is considered a promising target for the treatment of type 2 diabetes.

Mechanism of Action

The mechanism of action of N-(3-pyridinylmethyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide involves the inhibition of PTP1B. This inhibition leads to increased insulin sensitivity, which results in improved glucose uptake by cells. Additionally, this compound has been shown to have anti-inflammatory effects, which may further contribute to its therapeutic potential.
Biochemical and Physiological Effects:
N-(3-pyridinylmethyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide has been shown to have several biochemical and physiological effects. It effectively inhibits PTP1B, leading to increased insulin sensitivity and improved glucose uptake by cells. Additionally, it has been shown to have anti-inflammatory effects, which may further contribute to its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(3-pyridinylmethyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide in lab experiments is its specificity for PTP1B inhibition. This specificity allows for targeted inhibition of PTP1B, without affecting other enzymes. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in vivo.

Future Directions

There are several future directions for research on N-(3-pyridinylmethyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide. One potential direction is to further explore its potential therapeutic applications, particularly in the treatment of type 2 diabetes. Additionally, further studies could be conducted to investigate the potential toxicity of this compound and to develop safer and more effective derivatives. Finally, research could be conducted to explore the potential use of this compound in combination with other therapies, to enhance its therapeutic effects.

Synthesis Methods

The synthesis of N-(3-pyridinylmethyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide involves several steps. The first step involves the reaction of 2-chloro-N-(3-pyridinylmethyl)acetamide with 4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinethiol in the presence of a base. The resulting intermediate is then subjected to further reactions to yield the final product.

Scientific Research Applications

N-(3-pyridinylmethyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide has been extensively studied for its potential therapeutic applications. It has been shown to effectively inhibit PTP1B, which is a key enzyme in insulin signaling. This inhibition leads to increased insulin sensitivity, making it a potential treatment option for type 2 diabetes.